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Compound of Interest

Compound Name: Diberal, (-)-

Cat. No.: B12777551 Get Quote

For Immediate Release

Researchers and drug development professionals handling Diberal, (-)- also known as (-)-5-

Ethyl-5-(1,3-dimethylbutyl)barbituric acid, must adhere to stringent disposal procedures due to

its classification as a controlled substance and its potential environmental impact. This guide

provides essential safety and logistical information for the proper disposal of this barbituric acid

derivative.

Diberal, (-)- falls under the category of barbituric acid derivatives, which are regulated as

controlled substances by the Drug Enforcement Administration (DEA). Specifically, any

substance containing a derivative of barbituric acid is generally classified as a Schedule III

depressant under 21 CFR § 1308.13(c)(3).[1][2] Improper disposal not only poses a risk of

environmental contamination due to the persistence of barbiturates in aquatic environments but

also violates federal regulations.[3][4][5]

Key Disposal Principles and Procedures
The disposal of Diberal, (-)- must be conducted in a manner that ensures the substance is

non-retrievable. The DEA has stated that incineration is the only destruction method currently

reviewed that meets this standard.[6] Standard laboratory practices such as disposal down the

sink or in regular trash are strictly prohibited.[7]

Step-by-Step Disposal Protocol:
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Segregation and Labeling:

Expired, unwanted, or damaged containers of Diberal, (-)- should be clearly labeled for

disposal (e.g., "EXPIRED - TO BE DISPOSED OF").

These materials must be segregated from the active inventory but remain in a securely

locked storage location.[7]

Contact Environmental Health & Safety (EHS):

Your institution's EHS department is the primary point of contact for initiating the disposal

process. They will provide specific guidance and facilitate the collection of the controlled

substance waste.

Transfer to a DEA-Registered Reverse Distributor:

The EHS department will typically coordinate with a DEA-registered reverse distributor for

the proper transfer and destruction of the controlled substance.[6][7][8][9][10][11][12]

Reverse distributors are authorized by the DEA to handle and destroy controlled

substances in compliance with all regulations.[8][10]

Documentation and Record-Keeping:

Meticulous record-keeping is a critical component of controlled substance disposal.

For Schedule III substances, a record of the transfer to the reverse distributor must be

maintained. This includes the date, manner of disposal, and the names and addresses of

both parties.[6]

The reverse distributor is responsible for completing DEA Form 41 (Registrants Inventory

of Drugs Surrendered) to document the destruction and must provide a copy to the

registrant.[6][9]

All disposal records must be maintained for a minimum of two years.[12][13]

Handling Different Types of Waste
It is important to distinguish between recoverable and non-recoverable waste:
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Recoverable Waste: This includes expired or unwanted product, unused dilutions, and

spilled material that can be cleaned up.[7] This type of waste must be disposed of through a

reverse distributor.

Non-Recoverable Waste: This refers to residual amounts of the substance remaining in an

"empty" container (e.g., a vial or syringe) that cannot be drawn out.[7] These empty

containers may often be disposed of in a biohazard sharps container, and the zeroing out of

the container balance on the usage log serves as the disposal record.[7]

Contaminated Materials: Items such as personal protective equipment (PPE) or absorbent

pads contaminated with Diberal, (-)- should be handled as hazardous waste and disposed of

according to your institution's EHS guidelines.

Quantitative Data Summary
Data Point Value/Information Source

DEA Schedule Likely Schedule III 21 CFR § 1308.13[1][2]

Record Retention Period At least 2 years after disposal [12][13]

Primary Disposal Method
Incineration via a DEA-

registered reverse distributor
[6]

Key DEA Forms
DEA Form 41 (Inventory of

Drugs Surrendered)
[6][9]

Experimental Protocols Cited
This guidance is based on established regulatory protocols from the Drug Enforcement

Administration and best practices from institutional Environmental Health & Safety

departments. No experimental laboratory protocols for the chemical alteration of Diberal, (-)-
for disposal are recommended or permitted due to its status as a controlled substance. The

primary "protocol" is the legally mandated chain-of-custody transfer to a licensed reverse

distributor.

Disposal Workflow Diagram
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Phase 1: Identification & Segregation

Phase 2: Institutional Procedures

Phase 3: Transfer & Documentation

Phase 4: Final Disposition

Diberal, (-)- Identified for Disposal
(Expired, Unwanted, etc.)

Segregate and Securely Store

Label Clearly for Disposal

Contact Institutional EHS

Schedule Waste Pickup with EHS

Transfer to DEA Reverse Distributor

Obtain Copy of DEA Form 41 Incineration by Reverse Distributor

Retain All Records for ≥ 2 Years Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Diberal, (-)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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